![molecular formula C7HClF3N B6299286 3-Chloro-2,4,5-trifluoro-benzonitrile, 97% CAS No. 104455-98-3](/img/structure/B6299286.png)
3-Chloro-2,4,5-trifluoro-benzonitrile, 97%
Overview
Description
3-Chloro-2,4,5-trifluoro-benzonitrile, 97% (3CTFB) is an organic compound with the molecular formula C7H2ClF3N. It is a colorless liquid with a pungent odor, and is soluble in water. 3CTFB is a versatile compound that is used in a variety of applications, ranging from industrial processes to scientific research. It is a key intermediate in the production of pharmaceuticals and other specialty chemicals, and is used in the synthesis of agrochemicals and polymers. Additionally, 3CTFB has been used in the synthesis of various heterocyclic compounds, such as pyridines, pyrimidines, and thiophenes.
Mechanism of Action
The mechanism of action of 3-Chloro-2,4,5-trifluoro-benzonitrile, 97% is based on its ability to act as a Lewis acid catalyst in organic reactions. In the Friedel-Crafts acylation reaction, 3-Chloro-2,4,5-trifluoro-benzonitrile, 97% acts as a proton acceptor, allowing the reaction to proceed. Additionally, 3-Chloro-2,4,5-trifluoro-benzonitrile, 97% can also act as a nucleophile, allowing it to react with other molecules to form new compounds.
Biochemical and Physiological Effects
3-Chloro-2,4,5-trifluoro-benzonitrile, 97% is not known to have any direct biochemical or physiological effects. However, it can be used as a reactant in the synthesis of other compounds, which may have biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Chloro-2,4,5-trifluoro-benzonitrile, 97% in laboratory experiments is its versatility. It can be used in a variety of reactions, and its Lewis acid properties make it an ideal catalyst for organic reactions. Additionally, 3-Chloro-2,4,5-trifluoro-benzonitrile, 97% is relatively inexpensive and can be easily obtained from chemical suppliers.
However, 3-Chloro-2,4,5-trifluoro-benzonitrile, 97% is a volatile compound and should be handled with care to avoid any potential safety hazards. Additionally, 3-Chloro-2,4,5-trifluoro-benzonitrile, 97% is a highly reactive compound and can react with other compounds in the laboratory, so it should be stored away from other chemicals.
Future Directions
There are a number of potential future applications for 3-Chloro-2,4,5-trifluoro-benzonitrile, 97%. It could be used in the synthesis of new drugs, polymers, and agrochemicals. Additionally, it could be used in the production of specialty chemicals, such as dyes and fragrances. Finally, 3-Chloro-2,4,5-trifluoro-benzonitrile, 97% could be used in the synthesis of heterocyclic compounds, which could be used in the development of new materials.
Scientific Research Applications
3-Chloro-2,4,5-trifluoro-benzonitrile, 97% has been used in a variety of scientific research applications, such as the synthesis of heterocyclic compounds, which are important building blocks in the development of new drugs and materials. Additionally, 3-Chloro-2,4,5-trifluoro-benzonitrile, 97% has been used in the synthesis of polymers and agrochemicals, as well as in the production of pharmaceuticals. Furthermore, 3-Chloro-2,4,5-trifluoro-benzonitrile, 97% has been used in the synthesis of organic compounds, such as amines, alcohols, and carboxylic acids.
properties
IUPAC Name |
3-chloro-2,4,5-trifluorobenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7HClF3N/c8-5-6(10)3(2-12)1-4(9)7(5)11/h1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRANJOPEMMWETD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1F)F)Cl)F)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7HClF3N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.54 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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